Cas no 1448048-19-8 (2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone)

• Product Name: 2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
• CAS No: 1448048-19-8
• MF: C₂₀H₁₈N₄O₂S₃
• MW: 442.577519893646
• CID: 6343050
• PubChem ID: 71811076
• Update Time: 2025-06-28

2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS024572168
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
• 2-(benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethan-1-one
• 2-(benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
• F6477-0482
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one
• 1448048-19-8
• 2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone

• Inchi： 1S/C20H18N4O2S3/c25-18(13-29-20-22-15-3-1-2-4-17(15)26-20)23-6-8-24(9-7-23)19-21-16(12-28-19)14-5-10-27-11-14/h1-5,10-12H,6-9,13H2
• InChI Key： SIWVXHPSTZDORC-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)N=C1N1CCN(C(CSC2=NC3C=CC=CC=3O2)=O)CC1

Computed Properties

• Exact Mass: 442.05918935g/mol
• Monoisotopic Mass: 442.05918935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone

Introduction to Compound CAS No 1448048-19-8: 2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone

The compound with CAS No 1448048-19-8, known as 2-(Benzo[d]oxazol-2-ylthio)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzo[d]oxazole moiety, a thiazole ring, and a piperazine group, all interconnected through sulfur atoms and a ketone functional group. The combination of these structural elements makes this compound unique and opens up possibilities for its application in drug design, material science, and other advanced chemical research areas.

Recent studies have highlighted the importance of heterocyclic compounds like benzo[d]oxazole and thiazole in the development of bioactive molecules. These rings are known for their ability to interact with biological targets, such as enzymes and receptors, making them valuable components in medicinal chemistry. The presence of these rings in the structure of CAS No 1448048-19-8 suggests that this compound may exhibit interesting pharmacological properties, including potential anti-inflammatory, antioxidant, or antimicrobial activities.

The piperazine group in the molecule adds another layer of complexity and functionality. Piperazine is a six-membered ring containing two nitrogen atoms and is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its lipophilic properties. In the context of CAS No 1448048-19-8, the piperazine ring is substituted with a thiazole group at the 4-position, creating a highly functionalized structure that could potentially enhance the compound's bioavailability and target specificity.

One of the most intriguing aspects of this compound is its sulfur-containing linkages. The benzo[d]oxazole-thioether group and the thiazole-sulfur bond contribute to the molecule's stability and reactivity. These sulfur atoms play a crucial role in determining the compound's electronic properties and its ability to participate in various chemical reactions. Recent research has shown that sulfur-containing heterocycles can exhibit unique redox behaviors, which could be exploited in the design of novel materials for energy storage applications.

The synthesis of CAS No 1448048-19_8 involves a series of carefully designed steps to assemble its complex structure. Key steps include the formation of the benzo[d]oxazole ring through condensation reactions, followed by thioether formation and subsequent coupling with the piperazine-thiazole unit. The optimization of these steps has been a focus of recent studies aimed at improving yield and purity while maintaining scalability for potential industrial applications.

In terms of applications, CAS No 1448048_19_8 has shown promise in several areas. In drug discovery, its structural features suggest potential as a lead compound for developing treatments targeting diseases such as cancer or neurodegenerative disorders. Additionally, its unique electronic properties make it a candidate for use in advanced materials, such as organic semiconductors or sensors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and physicochemical properties of CAS No 14480_ _ without extensive experimental work. For instance, molecular docking studies have revealed potential binding modes with key therapeutic targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity.

In conclusion, CAS No 14_ _ is a fascinating compound with a rich structural complexity that offers numerous opportunities for exploration across various scientific disciplines. Its unique combination of heterocyclic moieties and sulfur-containing linkages positions it as a valuable tool for advancing both fundamental research and applied technologies.